N,N-diethyl-3-(4-fluorophenyl)-2-((3-nitrobenzyl)thio)-4-oxo-3,4-dihydroquinazoline-7-carboxamide
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Description
N,N-diethyl-3-(4-fluorophenyl)-2-((3-nitrobenzyl)thio)-4-oxo-3,4-dihydroquinazoline-7-carboxamide is a useful research compound. Its molecular formula is C26H23FN4O4S and its molecular weight is 506.55. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial and Antibacterial Applications
Research into fluoroquinolone-based compounds has shown significant promise in the development of antimicrobial and antibacterial agents. These studies have synthesized various derivatives to test against different bacterial and fungal strains, revealing the potential for treating infections resistant to conventional treatments. For example, studies on fluoroquinolone-based 4-thiazolidinones and clubbed quinazolinone and 4-thiazolidinone derivatives have demonstrated notable antimicrobial properties, suggesting a path for developing new antibacterial agents that could address the growing concern of antibiotic resistance (Patel & Patel, 2010) (Desai, Dodiya, & Shihora, 2011).
Anticancer Activities
The synthesis and study of compounds with quinazoline derivatives have shown potential in anticancer research. These compounds have been evaluated for their ability to inhibit the proliferation of various cancer cell lines, indicating their usefulness in developing new cancer therapies. Research into compounds such as 3-amino-N-(5-fluoro-2-methylphenyl)-4-morpholino-1H-indazole-1-carboxamide demonstrates the synthesis approach and the investigation into their effects on cancer cell lines, underscoring the potential for quinazoline derivatives in anticancer drug development (Hao et al., 2017).
Novel Synthetic Routes and Characterization
Researchers have also focused on novel synthetic routes to create derivatives of quinazoline and related compounds, aiming to enhance their biological activity. These studies not only contribute to the understanding of the chemical properties of such compounds but also explore their potential applications in treating various diseases. For instance, the synthesis of chromogenic fluoran compounds containing 4-keto-quinazolinone moieties represents an innovative approach to developing materials with potential diagnostic or therapeutic applications (Patel, Patel, & Patel, 2004).
Properties
IUPAC Name |
N,N-diethyl-3-(4-fluorophenyl)-2-[(3-nitrophenyl)methylsulfanyl]-4-oxoquinazoline-7-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H23FN4O4S/c1-3-29(4-2)24(32)18-8-13-22-23(15-18)28-26(30(25(22)33)20-11-9-19(27)10-12-20)36-16-17-6-5-7-21(14-17)31(34)35/h5-15H,3-4,16H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XMYXFXGMLOGONU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C(=O)C1=CC2=C(C=C1)C(=O)N(C(=N2)SCC3=CC(=CC=C3)[N+](=O)[O-])C4=CC=C(C=C4)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H23FN4O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
506.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.